Cas no 162716-43-0 (Tris(3,5-dimethylpyrazol-1-yl)methylsilane)
Tris(3,5-dimethylpyrazol-1-yl)methylsilane Chemical and Physical Properties
Names and Identifiers
-
- Tris(3,5-dimethylpyrazol-1-yl)methylsilane
- 1,1',1''-(Methylsilanetriyl)tris(3,5-dimethyl-1H-pyrazole)
-
- MDL: MFCD29067136
- Inchi: 1S/C16H24N6Si/c1-11-8-14(4)20(17-11)23(7,21-15(5)9-12(2)18-21)22-16(6)10-13(3)19-22/h8-10H,1-7H3
- InChI Key: YNMPLOOCOIRDED-UHFFFAOYSA-N
- SMILES: [Si](C)(N1C(C)=CC(C)=N1)(N1C(C)=CC(C)=N1)N1C(C)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 375
- Topological Polar Surface Area: 53.5
Experimental Properties
- PSA: 53.46000
- LogP: 2.63990
Tris(3,5-dimethylpyrazol-1-yl)methylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB368715-5 mg |
Tris(3,5-dimethylpyrazol-1-yl)methylsilane |
162716-43-0 | 5 mg |
€238.00 | 2023-07-19 | ||
| abcr | AB368715-10 mg |
Tris(3,5-dimethylpyrazol-1-yl)methylsilane |
162716-43-0 | 10 mg |
€382.00 | 2023-07-19 | ||
| abcr | AB368715-5mg |
Tris(3,5-dimethylpyrazol-1-yl)methylsilane; . |
162716-43-0 | 5mg |
€238.00 | 2025-04-20 | ||
| abcr | AB368715-10mg |
Tris(3,5-dimethylpyrazol-1-yl)methylsilane; . |
162716-43-0 | 10mg |
€382.00 | 2025-04-20 |
Tris(3,5-dimethylpyrazol-1-yl)methylsilane Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Tris(3,5-dimethylpyrazol-1-yl)methylsilane
Introduction to Tris(3,5-dimethylpyrazol-1-yl)methylsilane (CAS No 162716-43-0)
Tris(3,5-dimethylpyrazol-1-yl)methylsilane, identified by its CAS number 162716-43-0, is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various applications, particularly in the synthesis of complex molecules and the development of novel materials. The 3,5-dimethylpyrazol-1-yl moiety, a key feature of this compound, contributes to its stability and reactivity, making it an invaluable tool in synthetic chemistry.
The utility of Tris(3,5-dimethylpyrazol-1-yl)methylsilane extends across multiple domains within the chemical and pharmaceutical industries. Its silane backbone offers a versatile platform for further functionalization, enabling chemists to design and create intricate molecular architectures. This flexibility is particularly advantageous in drug discovery, where the ability to modify and optimize molecular structures is crucial for achieving desired pharmacological properties.
In recent years, there has been a surge in research focused on the development of novel ligands and catalysts for transition metal-catalyzed reactions. Tris(3,5-dimethylpyrazol-1-yl)methylsilane has emerged as a promising candidate in this area due to its ability to stabilize metal centers and enhance reaction efficiency. Studies have demonstrated its effectiveness in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental to the synthesis of biologically active compounds.
The compound's unique electronic properties also make it suitable for applications in material science. For instance, it has been explored as a precursor for the synthesis of advanced materials with tailored electronic and optical characteristics. These materials are increasingly important in the development of next-generation electronic devices and sensors.
One of the most compelling aspects of Tris(3,5-dimethylpyrazol-1-yl)methylsilane is its role in facilitating the synthesis of complex organic molecules. Its incorporation into intermediates allows for the construction of highly functionalized scaffolds that are otherwise difficult to access using traditional synthetic methods. This capability is particularly valuable in the pharmaceutical industry, where novel drug candidates often require intricate molecular frameworks.
Recent advancements in computational chemistry have further highlighted the potential of Tris(3,5-dimethylpyrazol-1-yl)methylsilane. Molecular modeling studies have revealed insights into its interaction with transition metals and other substrates, providing a deeper understanding of its reactivity and mechanism. These computational insights are being leveraged to design more efficient synthetic strategies and to predict the behavior of new derivatives.
The compound's stability under various reaction conditions also makes it a reliable choice for industrial applications. Unlike some other organosilicon compounds that may degrade or decompose under harsh conditions, Tris(3,5-dimethylpyrazol-1-yl)methylsilane maintains its integrity, ensuring consistent performance in large-scale syntheses. This reliability is critical for pharmaceutical manufacturers who require high-purity intermediates for drug production.
In conclusion, Tris(3,5-dimethylpyrazol-1-yl)methylsilane (CAS No 162716-43-0) represents a significant advancement in synthetic chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers and industrial chemists alike. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines. The ongoing research into this compound promises to yield further breakthroughs that will shape the future of chemical innovation.
162716-43-0 (Tris(3,5-dimethylpyrazol-1-yl)methylsilane) Related Products
- 301526-78-3(1H-Pyrazole, 1,1'-(dimethylsilylene)bis[3,5-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)